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Compound of Interest

Compound Name: NU-7163

Cat. No.: B1677025

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of NU-7163, a substance identified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1] Adherence to these procedures is critical for minimizing
risks and complying with safety regulations.

Immediate Safety and Handling Precautions

Before handling NU-7163, it is crucial to be familiar with its hazard classifications and the
necessary personal protective equipment (PPE).

Hazard Identification:
o Acute Oral Toxicity: Harmful if swallowed (Category 4).[1]

e Aguatic Toxicity: Very toxic to aquatic life with long-lasting effects (Acute and Chronic,
Category 1).[1]

Personal Protective Equipment (PPE):
» Eye Protection: Wear safety goggles with side-shields.[1]

e Hand Protection: Use protective gloves.[1]
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» Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1]

o Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or
aerosols.[1]

Safe Handling and Storage:

» Avoid inhalation, and contact with eyes and skin.[1]

o Prevent the formation of dust and aerosols.[1]

e Use only in areas with appropriate exhaust ventilation.[1]

o Keep the container tightly sealed in a cool, well-ventilated area.[1]
e Store at -20°C in powder form or -80°C in solvent.[1]

o Keep away from direct sunlight and sources of ignition.[1]

» Do not eat, drink, or smoke when using this product.[1]

Quantitative Data Summary

For quick reference, the key quantitative and identifying information for NU-7163 is summarized
in the table below.

Property Value
Chemical Formula C18H17NO3
Molecular Weight 295.338 g/mol
CAS Number 503468-03-9
Storage (Powder) -20°C
Storage (in Solvent) -80°C

Disposal Protocol for NU-7163
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The primary directive for the disposal of NU-7163 is to avoid release to the environment and to
dispose of contents and containers at an approved waste disposal plant.[1] The following step-
by-step protocol outlines the recommended procedure for laboratory personnel.

Experimental Workflow for Disposal:
e Segregation of Waste:

o Collect all waste materials containing NU-7163, including unused product, contaminated
solutions, and disposable labware (e.g., pipette tips, tubes), in a dedicated and clearly
labeled hazardous waste container.

o Do not mix with other chemical waste streams unless compatibility has been confirmed.
o Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "NU-7163," and the associated hazard symbols (e.g., harmful, environmentally
hazardous).

o Indicate the approximate concentration and quantity of the waste.
e Accumulation and Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
satellite accumulation area within the laboratory.

o Ensure the storage area has secondary containment to prevent spills.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS office with all necessary information about the waste, as indicated on the
label.

e Documentation:
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o Maintain a log of the accumulated NU-7163 waste, including dates and quantities.

o Retain all documentation related to the transfer and disposal of the hazardous waste as

required by institutional and regulatory policies.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of NU-7163 waste

from the laboratory.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NU-7163 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
environmentally responsible disposal of NU-7163, fostering a culture of safety and building

trust in their operational practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. NU-7163|503468-03-9|MSDS [dcchemicals.com]

 To cite this document: BenchChem. [Proper Disposal and Handling of NU-7163: A
Comprehensive Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677025#nu-7163-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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